Sodium orthovanadate
Sodium orthovanadate
Trisodium vanadate is an inorganic sodium salt of formula Na3VO4 containing the tetrahedral VO4(3-) It has a role as an EC 3.1.3.48 (protein-tyrosine-phosphatase) inhibitor, a radiation protective agent, an apoptosis inducer and an antineoplastic agent. It contains a vanadate(3-).
Sodium orthovanadate is a chemical compound of sodium and vanadium. It is often added to buffer solutions that are used in protein analysis in molecular biology. The aim is to preserve the phosphorylation of proteins of interest by inhibiting endogenous phosphatases present in cell lysate mixture. Vanadium is a transition metal with the chemical symbol V and atomic number 23. The element usually combines with other elements such as oxygen, sodium, sulfur, or chloride, and occurs naturally in about 65 different minerals and in fossil fuel deposits. Vanadium is found in many organisms, and is used by some life forms as an active center of enzymes. (L837, L838, L854)
Oxyvanadium ions in various states of oxidation. They act primarily as ion transport inhibitors due to their inhibition of Na(+)-, K(+)-, and Ca(+)-ATPase transport systems. They also have insulin-like action, positive inotropic action on cardiac ventricular muscle, and other metabolic effects.
Sodium orthovanadate is a chemical compound of sodium and vanadium. It is often added to buffer solutions that are used in protein analysis in molecular biology. The aim is to preserve the phosphorylation of proteins of interest by inhibiting endogenous phosphatases present in cell lysate mixture. Vanadium is a transition metal with the chemical symbol V and atomic number 23. The element usually combines with other elements such as oxygen, sodium, sulfur, or chloride, and occurs naturally in about 65 different minerals and in fossil fuel deposits. Vanadium is found in many organisms, and is used by some life forms as an active center of enzymes. (L837, L838, L854)
Oxyvanadium ions in various states of oxidation. They act primarily as ion transport inhibitors due to their inhibition of Na(+)-, K(+)-, and Ca(+)-ATPase transport systems. They also have insulin-like action, positive inotropic action on cardiac ventricular muscle, and other metabolic effects.
Brand Name:
Vulcanchem
CAS No.:
13721-39-6
VCID:
VC20770053
InChI:
InChI=1S/3Na.4O.V/q3*+1;;3*-1;
SMILES:
[O-][V](=O)([O-])[O-].[Na+].[Na+].[Na+]
Molecular Formula:
Na3O4V
Molecular Weight:
183.908 g/mol
Sodium orthovanadate
CAS No.: 13721-39-6
VCID: VC20770053
Molecular Formula: Na3O4V
Molecular Weight: 183.908 g/mol
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| Description | Trisodium vanadate is an inorganic sodium salt of formula Na3VO4 containing the tetrahedral VO4(3-) It has a role as an EC 3.1.3.48 (protein-tyrosine-phosphatase) inhibitor, a radiation protective agent, an apoptosis inducer and an antineoplastic agent. It contains a vanadate(3-). Sodium orthovanadate is a chemical compound of sodium and vanadium. It is often added to buffer solutions that are used in protein analysis in molecular biology. The aim is to preserve the phosphorylation of proteins of interest by inhibiting endogenous phosphatases present in cell lysate mixture. Vanadium is a transition metal with the chemical symbol V and atomic number 23. The element usually combines with other elements such as oxygen, sodium, sulfur, or chloride, and occurs naturally in about 65 different minerals and in fossil fuel deposits. Vanadium is found in many organisms, and is used by some life forms as an active center of enzymes. (L837, L838, L854) Oxyvanadium ions in various states of oxidation. They act primarily as ion transport inhibitors due to their inhibition of Na(+)-, K(+)-, and Ca(+)-ATPase transport systems. They also have insulin-like action, positive inotropic action on cardiac ventricular muscle, and other metabolic effects. |
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| CAS No. | 13721-39-6 |
| Product Name | Sodium orthovanadate |
| Molecular Formula | Na3O4V |
| Molecular Weight | 183.908 g/mol |
| IUPAC Name | trisodium;trioxido(oxo)vanadium |
| Standard InChI | InChI=1S/3Na.4O.V/q3*+1;;3*-1; |
| Standard InChIKey | IHIXIJGXTJIKRB-UHFFFAOYSA-N |
| SMILES | [O-][V](=O)([O-])[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | [O-][V](=O)([O-])[O-].[Na+].[Na+].[Na+] |
| Physical Description | White odorless granules; [Alfa Aesar MSDS] |
| Synonyms | Decavanadate Metavanadate Monovanadate Orthovanadate Oxyvanadium Sodium Vanadate Vanadate Vanadate, Sodium Vanadates Vanadyl |
| PubChem Compound | 61671 |
| Last Modified | Sep 12 2023 |
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